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Compound of Interest

Compound Name: Eucamalol

Cat. No.: B233285

Eucamalol: A Comprehensive Technical Review

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eucamalol is a naturally occurring monoterpenoid demonstrating significant promise as a
potent mosquito repellent.[1] Isolated from the essential oil of Eucalyptus camaldulensis, this
compound has been the subject of research focusing on its chemical properties and synthesis.
[2] This document provides an in-depth overview of the chemical structure, physicochemical
properties, and experimental protocols related to the isolation and synthesis of Eucamalol.

Chemical Structure and Properties

Eucamalol, systematically named (1R,6R)-(+)-3-formyl-6-isopropyl-2-cyclohexen-1-ol,
possesses a molecular formula of CLOH1602.[3] Its chemical identity is further defined by the
CAS Number 145544-91-8. The structure is characterized by a cyclohexene ring substituted
with a hydroxyl group, an isopropyl group, and a formyl group, contributing to its biological
activity.

Table 1: Physicochemical and Spectroscopic Data for Eucamalol

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b233285?utm_src=pdf-interest
https://www.benchchem.com/product/b233285?utm_src=pdf-body
https://www.medchemexpress.com/eucamalol.html
https://pubs.acs.org/doi/pdf/10.1021/jf00035a065
https://www.benchchem.com/product/b233285?utm_src=pdf-body
https://www.benchchem.com/product/b233285?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/7613002/
https://www.benchchem.com/product/b233285?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b233285?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Source

Molecular Formula C10H1602 PubChem

Molecular Weight 168.23 g/mol PubChem[4]

CAS Number 145544-91-8 MedchemExpress[1]
Appearance Colorless Oil ChemFaces

Optical Rotation ([a]D25)

+13.5° (c 0.80, CH30H)

Watanabe et al., 1993[2]

High-Resolution Mass Spec
(HRMS) m/z

168.1151 (Calculated:
168.1150)

Watanabe et al., 1993[2]

Infrared (IR) vmax (cm-1)

3400 (OH), 2980, 1680
(conjugated aldehyde)

Watanabe et al., 1993[2]

SMILES

CC(C)
[C@@H]1CCC(=C[C@@H]10
)C=0

MedchemExpress|[1]

Experimental Protocols

Isolation of (+)-Eucamalol from Eucalyptus
camaldulensis

The following protocol for the isolation of Eucamalol is based on the methodology described

by Watanabe et al. (1993).[2]

1. Plant Material and Steam Distillation:

Leaves of Eucalyptus camaldulensis (1.5 kg) were collected.

The leaves were cut into small pieces and subjected to steam distillation to yield the

essential oil (1.6 g).

2. Chromatographic Purification:

The essential oil was purified using successive preparative Thin-Layer Chromatography

(TLC).
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o TLC plates were precoated with silica gel 60 GF254 (Merck).

e The mobile phases used were hexane-ethyl acetate in ratios of 4:1 and 2:1 (v/v).

e This process yielded 18 mg of (+)-Eucamalol.

Isolation Workflow for Eucamalol

Plant Material

Eucalyptus camaldulensis leaves (1.5 kg)

Process

Extraction

Steam Distillation

ields

Essential Oil (1.6 g)

Purified by

Purification

Preparative TLC
(Silica Gel)

Using Yields

Mobile Phase:

Hexane-Ethyl Acetate (4:1 and 2:1) (PHEvsErm Al (18 )
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Isolation Workflow for Eucamalol

Synthesis of (+)-Eucamalol

The synthesis of racemic Eucamalol has been reported starting from (x)-cryptone.[2]
Additionally, the synthesis of (+)-Eucamalol and its epimer, (-)-1-epi-eucamalol, has been
achieved from (S)-(-)-perillaldehyde, which was instrumental in determining the absolute
configuration of the natural product.[3]

Synthesis from (z)-Cryptone (Watanabe et al., 1993):[2]

A detailed, step-by-step protocol for the synthesis from (x)-cryptone is outlined in the original
publication. The key transformation involves the introduction of a formyl group and subsequent
stereoselective reduction.

Synthesis from (S)-(-)-Perillaldehyde (Satoh et al., 1995):[3]

This synthetic route was crucial for establishing the absolute stereochemistry of (+)-
Eucamalol. The methodology leverages the defined stereocenter of the starting material to
produce the target molecule with the correct configuration.

Biological Activity

Eucamalol has been identified as a potent mosquito repellent, exhibiting significant activity
against Aedes albopictus.[1] Its repellent efficacy has been shown to be comparable to that of
DEET.

Conclusion

Eucamalol stands out as a promising natural alternative to synthetic insect repellents. The
established protocols for its isolation and synthesis pave the way for further research into its
mechanism of action and potential commercial applications. The comprehensive data
presented in this guide serves as a valuable resource for researchers in the fields of natural
product chemistry, entomology, and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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